Cas no 1805680-23-2 (4-Fluoro-7-formyl-1H-benzimidazole)

• Product Name: 4-Fluoro-7-formyl-1H-benzimidazole
• CAS No: 1805680-23-2
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• CID: 4825330
• Update Time: 2023-08-19

4-Fluoro-7-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-7-formyl-1H-benzimidazole

• Inchi： 1S/C8H5FN2O/c9-6-2-1-5(3-12)7-8(6)11-4-10-7/h1-4H,(H,10,11)
• InChI Key： XFRDNIHLAGKXBX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1
• Topological Polar Surface Area: 45.8